Cas no 208263-69-8 (PCB 167-13C12)

• Product Name: PCB 167-13C12
• CAS No: 208263-69-8
• CID: 5045357
• Update Time: 2025-05-20

PCB 167-13C12 Chemical and Physical Properties

Names and Identifiers

• 2,3',4,4',5,5'-HEXACB (PCB-167) (13C12, 99%) 40+/-2 ug/ml in Nonane
• PCB 167-13C12

Additional information on PCB 167-13C12

Research Briefing on 208263-69-8 and PCB 167-13C12 in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specific compounds such as 208263-69-8 and PCB 167-13C12. These compounds are increasingly being studied for their potential applications in drug development, environmental monitoring, and biochemical assays. This briefing provides an overview of the latest research findings, methodologies, and implications associated with these compounds.

The compound 208263-69-8, a chemical entity with a unique molecular structure, has garnered attention due to its potential role in modulating biological pathways. Recent studies have explored its interactions with cellular targets, particularly in the context of inflammatory and oncogenic processes. Researchers have employed advanced spectroscopic and chromatographic techniques to elucidate its mechanism of action, revealing promising therapeutic avenues.

PCB 167-13C12, a stable isotope-labeled analog of polychlorinated biphenyl (PCB) 167, is widely used as an internal standard in environmental and toxicological studies. Its labeled carbon atoms (13C12) enable precise quantification and tracking in complex matrices, making it invaluable for mass spectrometry-based analyses. Recent publications have demonstrated its utility in detecting PCB contamination in environmental samples, with enhanced accuracy and sensitivity compared to non-labeled counterparts.

One notable study investigated the metabolic stability of 208263-69-8 in hepatic microsomes, employing high-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS). The results indicated a moderate metabolic clearance rate, suggesting potential for further pharmacokinetic optimization. Concurrently, PCB 167-13C12 was utilized in a large-scale environmental survey to assess PCB bioaccumulation in aquatic ecosystems, providing critical data for regulatory decision-making.

In conclusion, the ongoing research on 208263-69-8 and PCB 167-13C12 underscores their multifaceted roles in chemical biology and pharmaceutical sciences. While 208263-69-8 holds promise as a therapeutic candidate, PCB 167-13C12 remains a cornerstone in environmental analytics. Future studies are expected to delve deeper into their molecular interactions and expand their applications, paving the way for innovative solutions in healthcare and environmental sustainability.